Cas no 1206969-16-5 (3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid)

• Product Name: 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• CAS No: 1206969-16-5
• MF: C₁₂H₁₂N₄O₃
• MW: 260.248682022095
• CID: 4577260
• Update Time: 2025-11-01

3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• 3-(cyclobutanecarbonylamino)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid
• 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

• Inchi： 1S/C12H12N4O3/c17-10(7-3-1-4-7)13-12-15-14-9-8(11(18)19)5-2-6-16(9)12/h2,5-7H,1,3-4H2,(H,18,19)(H,13,15,17)
• InChI Key： SXGMAVASVGAEPS-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)NC1=NN=C2C(C(=O)O)=CC=CN12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 385
• XLogP3: 1.2
• Topological Polar Surface Area: 96.6

Additional information on 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid

Comprehensive Overview of 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid (CAS No. 1206969-16-5)

The compound 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid (CAS No. 1206969-16-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structure, combining a triazolopyridine core with a cyclobutanecarboxamido substituent, makes it a promising candidate for drug development. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small molecule therapeutics has surged, driven by the need for treatments with higher specificity and fewer side effects. 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid fits into this paradigm due to its modular structure, which allows for extensive derivatization. This adaptability is crucial for addressing challenges in drug resistance and improving bioavailability, topics frequently searched by professionals in the field.

The synthesis of CAS No. 1206969-16-5 typically involves multi-step organic reactions, including cyclization and amidation processes. Its carboxylic acid functional group provides a handle for further chemical modifications, enabling the creation of esters, amides, or other derivatives. This versatility is particularly valuable in structure-activity relationship (SAR) studies, a hot topic in modern drug discovery workflows.

From a pharmacological perspective, the triazolopyridine scaffold present in this compound is known to interact with various biological targets. Computational studies suggest potential activity against protein kinases, which are implicated in numerous disease pathways. This aligns with growing interest in computational drug design and AI-assisted molecular modeling, as evidenced by increasing search volumes for these terms in scientific databases.

Stability and solubility profiles of 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid have been subjects of recent investigations. The compound demonstrates moderate aqueous solubility, which can be enhanced through salt formation or prodrug strategies - addressing a common challenge in drug formulation that many researchers search for solutions to. Its stability under various pH conditions makes it suitable for oral administration routes, a preferred method in patient-centric drug development.

The patent landscape surrounding CAS No. 1206969-16-5 reveals growing commercial interest, with several applications claiming its derivatives for various therapeutic indications. This reflects the broader industry shift toward novel heterocyclic compounds as privileged structures in medicinal chemistry. The compound's intellectual property potential is significant, given its structural novelty and demonstrated biological activities in preliminary studies.

Analytical characterization of this compound typically employs advanced techniques such as HPLC-MS and NMR spectroscopy, methods that are frequently searched by quality control professionals. The purity standards for pharmaceutical intermediates like this one have become increasingly stringent, driving innovation in analytical methodologies - another trending topic in chemical research circles.

Environmental and safety assessments of 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid indicate it follows standard handling protocols for research chemicals. While not classified as hazardous under current regulations, proper laboratory safety practices should always be observed when working with this or any organic compound - a subject of perpetual importance in scientific workflows.

Future research directions for this compound likely include exploration of its structure-activity relationships through systematic derivatization, as well as detailed pharmacokinetic studies to evaluate its drug-like properties. The scientific community's growing focus on translational research ensures that promising compounds like this will receive continued attention in both academic and industrial settings.

In conclusion, 3-(Cyclobutanecarboxamido)-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylic acid represents an interesting case study in modern medicinal chemistry. Its combination of a privileged heterocyclic scaffold with versatile functional groups positions it well for further development. As the pharmaceutical industry continues to prioritize targeted therapies and personalized medicine, compounds with such carefully engineered structures will remain at the forefront of drug discovery efforts.